Cas no 114754-73-3 (N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine)

• Product Name: N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine
• CAS No: 114754-73-3
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 1202712
• PubChem ID: 2756621
• Update Time: 2025-04-20

N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine
• 1-benzylamino-1-(3,4-dimethoxyphenyl)-ethane
• N-(3,4-dimethoxy-phenylethyl)-N-benzyl-amine
• benzyl [1-(3,4-dimethoxyphenyl)ethyl]amine
• SureCN5172595
• AC1MBTZR
• KB-200492
• Benzyl-[1-(3,4-dimethoxyphenyl)ethyl]amine
• CTK6J7173
• N-(3,4-dimethoxy-phenylethyl)-N-benzylamine
• AG-B-15277
• N-benzyl-3,4-dimethoxyphenylethylamine
• VWNXQIVCUARDPH-UHFFFAOYSA-N
• AKOS026854056
• A1-06073
• DTXSID60373449
• 114754-73-3
• 3-(3,4-Dimethoxyphenyl)-1-phenyl-2-azabutane
• AKOS000226129
• SCHEMBL5172595

• Inchi： 1S/C17H21NO2/c1-13(18-12-14-7-5-4-6-8-14)15-9-10-16(19-2)17(11-15)20-3/h4-11,13,18H,12H2,1-3H3
• InChI Key： VWNXQIVCUARDPH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C)NCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 271.15700
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 3.94550